Cas no 1021061-90-4 (N-[6-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide)

• Product Name: N-[6-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide
• CAS No: 1021061-90-4
• MF: C₁₉H₁₇N₅O₃S₂
• MW: 427.499980688095
• CID: 6127502
• PubChem ID: 42139462
• Update Time: 2024-01-16

N-[6-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[6-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide
• 1021061-90-4
• F5225-0686
• AKOS024501020
• N-(6-((2-((3-acetamidophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide
• N-[6-[2-(3-acetamidoanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]thiophene-2-carboxamide
• VU0637740-1

• Inchi： 1S/C19H17N5O3S2/c1-12(25)20-13-4-2-5-14(10-13)21-17(26)11-29-18-8-7-16(23-24-18)22-19(27)15-6-3-9-28-15/h2-10H,11H2,1H3,(H,20,25)(H,21,26)(H,22,23,27)
• InChI Key： JOWSFUAKQVHGIV-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)NC(C1=CC=CS1)=O)CC(NC1=CC=CC(=C1)NC(C)=O)=O

Computed Properties

• Exact Mass: 427.07728177g/mol
• Monoisotopic Mass: 427.07728177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 167Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides